1,7-dimethyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6,12-dimethyl-2-oxo-N-phenyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C19H16N4O2/c1-12-8-9-16-21-17-14(19(25)23(16)11-12)10-15(22(17)2)18(24)20-13-6-4-3-5-7-13/h3-11H,1-2H3,(H,20,24)
• InChI Key: PPNNPTWVBVEJOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3C)C(=O)NC4=CC=CC=C4)C=C1
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

1,7-dimethyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C19H16N4O2 and its molecular weight is 332.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound 1,7-dimethyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is part of a broader class of chemicals studied for their unique synthetic pathways and structural properties. Research in this area focuses on understanding the synthesis, properties, and potential applications of such compounds. For instance, studies on related pyridopyrimidines and thiazolopyrimidines have provided insights into their synthesis and conformational features, highlighting the significance of substituents and structural modifications on their properties and potential applications (Gelling & Wibberley, 1969); (Nagarajaiah & Begum, 2014).

Heterocyclic Synthesis

The compound also represents a category of chemicals utilized in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry and materials science. Research on enaminonitriles, for example, has explored their utility in creating various pyrazole, pyridine, and pyrimidine derivatives, expanding the toolkit for synthesizing novel heterocyclic compounds with potential pharmacological applications (Fadda, Etman, El-Seidy, & Elattar, 2012).

Ultrasound-Assisted Synthesis

Innovations in synthesis methods, such as ultrasound-assisted synthesis, have been applied to the production of compounds within this chemical class. These methods offer advantages in terms of efficiency and environmental impact, demonstrating the ongoing advancements in synthetic organic chemistry (Kaping, Sunn, Singha, & Vishwakarma, 2020).

Crystallographic Studies

Crystallographic analysis of related compounds has provided detailed insights into their molecular structures, aiding in the understanding of their chemical behavior and potential interactions. Such studies are fundamental in the design and development of new materials and pharmaceuticals (Shang, Tao, Ha, & Yu, 2012).

Biological Activities

While the specific biological activities of this compound have not been detailed in the provided references, related research indicates a broad interest in the biological and pharmacological potential of similar heterocyclic compounds. Investigations into their antimicrobial, anti-inflammatory, and anticancer properties are ongoing, reflecting the compound's relevance to therapeutic development (Rahmouni et al., 2016); (Bondock, Rabie, Etman, & Fadda, 2008).